Cas no 1245807-82-2 (ethyl 7-cyclopropylpyrazolo1,5-apyrimidine-6-carboxylate)

• Product Name: ethyl 7-cyclopropylpyrazolo1,5-apyrimidine-6-carboxylate
• CAS No: 1245807-82-2
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD15976335
• CID: 3160185
• PubChem ID: 50896509
• Update Time: 2025-10-28

ethyl 7-cyclopropylpyrazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-cyclopropylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• ethyl 7-cyclopropylpyrazolo1,5-apyrimidine-6-carboxylate
• AKOS005169171
• EN300-232383
• CHEMBL4984156
• STL414793
• ethyl7-cyclopropylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• 1245807-82-2

• MDL： MFCD15976335
• Inchi： 1S/C12H13N3O2/c1-2-17-12(16)9-7-13-10-5-6-14-15(10)11(9)8-3-4-8/h5-8H,2-4H2,1H3
• InChI Key： RLBBLIPFLJSCDS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC2=CC=NN2C=1C1CC1)=O

Computed Properties

• Exact Mass: 231.100776666Da
• Monoisotopic Mass: 231.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.5Ų

Additional information on ethyl 7-cyclopropylpyrazolo1,5-apyrimidine-6-carboxylate

Comprehensive Overview of Ethyl 7-Cyclopropylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1245807-82-2)

Ethyl 7-cyclopropylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 1245807-82-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both cyclopropyl and ethyl carboxylate functional groups enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrazolo[1,5-a]pyrimidine derivatives has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in CAS No. 1245807-82-2 for its potential as a building block in the synthesis of kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The compound's ethyl ester moiety offers versatility for further chemical modifications, aligning with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of ethyl 7-cyclopropylpyrazolo[1,5-a]pyrimidine-6-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Its cyclopropyl group contributes to steric and electronic effects, which can influence the compound's binding affinity in biological systems. This characteristic has made it a subject of interest in computational chemistry and molecular docking studies, where researchers aim to predict its interactions with target proteins.

From an industrial perspective, CAS No. 1245807-82-2 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on solvent use and waste reduction, manufacturers are exploring eco-friendly routes to produce such intermediates. The compound's stability under various conditions also makes it a candidate for high-throughput screening (HTS) platforms, which are widely used in modern drug development.

Another area of interest is the compound's potential application in agrochemical formulations. Pyrazolo[1,5-a]pyrimidine derivatives have shown promise as fungicides and herbicides, and ethyl 7-cyclopropylpyrazolo[1,5-a]pyrimidine-6-carboxylate could serve as a precursor for these active ingredients. This aligns with the global push for crop protection solutions that are both effective and environmentally benign.

In analytical chemistry, CAS No. 1245807-82-2 is characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, which are critical for its use in downstream applications. The compound's spectral data is often shared in open-access databases, supporting collaborative research efforts.

As the scientific community continues to explore heterocyclic chemistry, compounds like ethyl 7-cyclopropylpyrazolo[1,5-a]pyrimidine-6-carboxylate will remain at the forefront of innovation. Its combination of synthetic accessibility and functional diversity positions it as a key player in the development of next-generation therapeutics and agrochemicals. Future studies may focus on optimizing its physicochemical properties or expanding its utility in catalysis and material science.